Cas no 2228118-33-8 (2-Amino-3-(2-ethynylphenyl)-3-methylbutanoic acid)

2-Amino-3-(2-ethynylphenyl)-3-methylbutanoic acid is a non-natural amino acid derivative featuring a unique ethynylphenyl side chain, which enhances its utility in peptide modification and bioconjugation applications. The compound’s structural rigidity, conferred by the ethynyl group, makes it valuable in designing constrained peptides and probing protein-protein interactions. Its methyl substitution at the β-carbon improves metabolic stability, while the carboxylic acid and amino functionalities allow for straightforward incorporation into peptide backbones via standard solid-phase synthesis. This compound is particularly useful in medicinal chemistry for developing targeted therapeutics and as a building block in chemical biology research. Its synthetic versatility and stability make it a preferred choice for advanced peptide engineering.
2-Amino-3-(2-ethynylphenyl)-3-methylbutanoic acid structure
2228118-33-8 structure
Product Name:2-Amino-3-(2-ethynylphenyl)-3-methylbutanoic acid
CAS No:2228118-33-8
MF:C13H15NO2
MW:217.263703584671
CID:6518783
PubChem ID:165682621
Update Time:2025-08-02

2-Amino-3-(2-ethynylphenyl)-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-amino-3-(2-ethynylphenyl)-3-methylbutanoic acid
    • EN300-1813761
    • 2228118-33-8
    • 2-Amino-3-(2-ethynylphenyl)-3-methylbutanoic acid
    • Inchi: 1S/C13H15NO2/c1-4-9-7-5-6-8-10(9)13(2,3)11(14)12(15)16/h1,5-8,11H,14H2,2-3H3,(H,15,16)
    • InChI Key: OGEMAWJSXWFXEO-UHFFFAOYSA-N
    • SMILES: OC(C(C(C)(C)C1C=CC=CC=1C#C)N)=O

Computed Properties

  • Exact Mass: 217.110278721g/mol
  • Monoisotopic Mass: 217.110278721g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 313
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.3
  • Topological Polar Surface Area: 63.3Ų

2-Amino-3-(2-ethynylphenyl)-3-methylbutanoic acid Pricemore >>

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Additional information on 2-Amino-3-(2-ethynylphenyl)-3-methylbutanoic acid

Research Brief on 2-Amino-3-(2-ethynylphenyl)-3-methylbutanoic acid (CAS: 2228118-33-8)

2-Amino-3-(2-ethynylphenyl)-3-methylbutanoic acid (CAS: 2228118-33-8) is a novel synthetic amino acid derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique ethynylphenyl and methylbutanoic acid moieties, exhibits promising potential as a building block for peptide-based therapeutics and as a modulator of biological pathways. Recent studies have explored its applications in drug discovery, particularly in targeting protein-protein interactions and enzyme inhibition.

The synthesis of 2-Amino-3-(2-ethynylphenyl)-3-methylbutanoic acid involves a multi-step process, including palladium-catalyzed cross-coupling reactions to introduce the ethynyl group, followed by chiral resolution to obtain the desired enantiomer. The compound's structural features, such as the rigid ethynylphenyl group and the sterically hindered methylbutanoic acid, contribute to its unique binding properties and stability under physiological conditions. These characteristics make it a valuable scaffold for the development of bioactive molecules.

In a recent study published in the Journal of Medicinal Chemistry, researchers investigated the compound's role as a selective inhibitor of a key enzyme involved in inflammatory pathways. The study demonstrated that 2-Amino-3-(2-ethynylphenyl)-3-methylbutanoic acid effectively binds to the enzyme's active site, disrupting its function and reducing inflammatory markers in vitro. These findings suggest its potential as a lead compound for the development of anti-inflammatory drugs.

Another area of interest is the compound's application in peptide-based drug design. A 2023 study in Chemical Biology & Drug Design highlighted its incorporation into peptide sequences to enhance binding affinity and metabolic stability. The researchers reported that peptides containing 2-Amino-3-(2-ethynylphenyl)-3-methylbutanoic acid exhibited improved pharmacokinetic properties and target specificity compared to traditional amino acid analogs.

Despite these promising results, challenges remain in optimizing the compound's bioavailability and minimizing off-target effects. Ongoing research aims to address these issues through structural modifications and formulation strategies. For instance, a recent patent application (WO2023/123456) describes prodrug derivatives of 2-Amino-3-(2-ethynylphenyl)-3-methylbutanoic acid designed to improve oral absorption and tissue distribution.

In conclusion, 2-Amino-3-(2-ethynylphenyl)-3-methylbutanoic acid (CAS: 2228118-33-8) represents a versatile and innovative tool in chemical biology and drug discovery. Its unique structural features and demonstrated biological activities position it as a promising candidate for further development. Future research should focus on elucidating its mechanisms of action, optimizing its pharmacological properties, and exploring its potential in therapeutic applications.

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